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Compound of Interest

Compound Name: Fosinopril-d5 Sodium Salt

Cat. No.: B1162615

Get Quote

Executive Summary
Fosinopril-d5 Sodium Salt is the stable isotope-labeled analog of Fosinopril, a phosphinic

acid-containing angiotensin-converting enzyme (ACE) inhibitor. The deuterium label (

) is strategically located on the terminal phenyl ring of the 4-phenylbutyl side chain. This
positioning ensures the label is metabolically stable and retained in the active metabolite
(Fosinoprilat-d5) following in vivo hydrolysis of the acyloxyalkyl ester prodrug moiety.

This guide provides a high-fidelity synthetic workflow, moving from commercially available

Benzene-d6 to the final API salt, ensuring high isotopic purity (>99 atom % D) and chemical

stability.
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Property
Parent Compound
(Fosinopril Sodium)

Deuterated Standard
(Fosinopril-d5 Sodium)

CAS Number 88889-14-9 N/A (Generic: Fosinopril-d5)

Molecular Formula

Molecular Weight 585.65 g/mol 590.68 g/mol

Isotopic Label None
Phenyl-

(Pentadeuterophenyl)

Solubility Water, Methanol, Ethanol Water, Methanol, DMSO

pKa (Acid)
~3.0 (Phosphinic), ~4.0

(Carboxylic)
Same

Structural Representation
The molecule consists of three distinct domains:

The

-Labeled Anchor: A (4-phenylbutyl)phosphinyl group where the phenyl ring is fully
deuterated.

The Prodrug Moiety: A (2-methyl-1-(propionyloxy)propoxy) group attached to the

phosphorus, enhancing oral bioavailability.

The Pharmacophore: A trans-4-cyclohexyl-L-proline backbone.

Retrosynthetic Analysis & Strategy
To maximize isotopic efficiency and minimize cost, the deuterium label is introduced at the very

beginning of the synthesis using Benzene-d6. The synthesis is divided into three phases:

Phase I: Construction of the deuterated side chain (1-Bromo-4-(phenyl-d5)butane).

Phase II: Formation of the P-C bond to generate the Phosphinic Acid-d5 core.
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Phase III: Convergent assembly of the Fosinopril backbone and salt formation.

Fosinopril-d5 Sodium

Phosphinyl-Acetic Acid Intermediate
(d5-Labeled)

Esterification & Salt Formation

Trans-4-Cyclohexyl-L-Proline 1-Chloro-2-methylpropyl propionate

(4-(Phenyl-d5)butyl)phosphinic acid

Coupling w/ Glyoxylate

1-Bromo-4-(phenyl-d5)butane

Phosphinylation

Benzene-d6
(Starting Material)

Chain Extension

Click to download full resolution via product page

Figure 1: Retrosynthetic logic flow for Fosinopril-d5.

Detailed Synthetic Protocols
Phase I: Synthesis of 1-Bromo-4-(phenyl-d5)butane
Objective: Convert Benzene-d6 into the activated alkyl bromide linker.

Friedel-Crafts Acylation:

Reagents: Benzene-d6, Succinic Anhydride,

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1162615/docs?utm_src=pdf-body-img#technical-guide-fosinopril-d5-sodium-salt-synthesis-and-structural-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162615?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


.

Procedure: Reflux Benzene-d6 with succinic anhydride in the presence of anhydrous

aluminum chloride.

Product:3-(Benzoyl-d5)propionic acid.

Mechanism:[1][2] Electrophilic aromatic substitution. The

ring remains intact.

Clemmensen Reduction:

Reagents: Zn(Hg), Conc. HCl.

Procedure: The keto-acid is refluxed with amalgamated zinc and hydrochloric acid to

reduce the ketone to a methylene group.

Product:4-(Phenyl-d5)butyric acid.

Reduction to Alcohol:

Reagents:

(Lithium Aluminum Hydride), THF.

Procedure: Add the acid dropwise to a suspension of

in dry THF at 0°C.

Product:4-(Phenyl-d5)butanol.

Bromination:

Reagents:

(Phosphorus Tribromide) or

.
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Procedure: Treat the alcohol with

in DCM at 0°C.

Product:1-Bromo-4-(phenyl-d5)butane.

Validation: GC-MS should show M+ peak shifted by +5 units compared to non-deuterated

standard.

Phase II: Synthesis of the Phosphinic Acid Core
Objective: Create the P-C bond using the deuterated alkyl halide.

Formation of (4-(Phenyl-d5)butyl)phosphinic acid:

Reagents: Anhydrous Hypophosphorous Acid (

), Hexamethyldisilazane (HMDS) or radical initiator (AIBN).

Protocol (Silyl Method):

1. Treat

with HMDS to form bis(trimethylsilyl)phosphonite (in situ).

2. Add 1-Bromo-4-(phenyl-d5)butane.

3. Heat to 100-120°C. The alkyl halide alkylates the phosphorus.

4. Hydrolysis (MeOH/Water) removes silyl groups.

Result:(4-(Phenyl-d5)butyl)phosphinic acid.

Critical Control: Ensure inert atmosphere (

/Ar) to prevent oxidation to phosphonic acid (P(V)).

Phase III: Assembly of Fosinopril-d5 Sodium
Objective: Convergent coupling of the phosphinic core, the proline unit, and the prodrug ester.
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Synthesis of Phosphinyl Acetyl Fragment:

React the phosphinic acid from Phase II with Ethyl glyoxylate or Ethyl bromoacetate

followed by hydrolysis.

Intermediate:[[4-(Phenyl-d5)butyl]phosphinyl]acetic acid.[2]

Peptide Coupling:

Reagents: DCC (Dicyclohexylcarbodiimide) or EDC, HOBt.

Reactants:[[4-(Phenyl-d5)butyl]phosphinyl]acetic acid + (trans)-4-cyclohexyl-L-proline

(protected as benzyl ester if necessary, then deprotected).

Product: Fosinoprilat-d5 (The active di-acid metabolite).

Prodrug Esterification:

Reagents:1-Chloro-2-methylpropyl propionate, Triethylamine/NaI.

Procedure: Alkylate the phosphinic acid oxygen selectively.

Note: This step creates the acyloxyalkyl ester. The reaction generates a chiral center at

the acetal carbon; separation of diastereomers may be required via crystallization or chiral

HPLC if a specific isomer is targeted (though Fosinopril is a mixture of diastereomers at

the phosphinyl acetal group).

Salt Formation:

Reagent: Sodium Ethyl Hexanoate or NaOH in Ethanol.

Procedure: Dissolve the free acid in ethanol and treat with a stoichiometric amount of

sodium source. Precipitate with ether/hexane.

Final Product:Fosinopril-d5 Sodium Salt.

Analytical Validation & Quality Control
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Every batch must undergo rigorous testing to ensure suitability as an Internal Standard.

Isotopic Purity Calculation
Method: HR-MS (High-Resolution Mass Spectrometry).

Requirement:

contribution < 0.5%.

Calculation:

LC-MS/MS Transitions
For bioanalysis, the following MRM (Multiple Reaction Monitoring) transitions are used. The

label on the phenyl ring results in a mass shift in the precursor and the specific product ion
containing the side chain.

Compound
Precursor Ion (m/z)
[M-Na+2H]+

Product Ion (m/z) Fragment Origin

Fosinopril (Parent) 564.3 436.2
Loss of ester side

chain

Fosinopril-d5 (IS) 569.3 441.2
Retains

-phenylbutyl group

NMR Validation
1H NMR: The aromatic region (typically 7.1–7.3 ppm) should be silent (empty) or show only

residual traces (<1%) compared to the parent standard.

31P NMR: Confirms the phosphinate environment (~40-50 ppm relative to

).
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Figure 2: Analytical validation workflow.

Handling and Stability
Storage: -20°C, hygroscopic. Store under inert gas (Argon/Nitrogen).

Solution Stability: Fosinopril is a prodrug ester and is susceptible to hydrolysis. Stock

solutions in Methanol/Acetonitrile are stable for ~1 month at -20°C. Avoid aqueous buffers at

extreme pH (>8 or <3) to prevent hydrolysis to Fosinoprilat-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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